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Compound of Interest

Compound Name: Methanediamine dihydrochloride

Cat. No.: B147182 Get Quote

Technical Support Center: Methanediamine
Dihydrochloride
This guide provides researchers, scientists, and drug development professionals with essential

information on the best practices for handling and storing methanediamine dihydrochloride,

along with troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
1. What is Methanediamine Dihydrochloride?

Methanediamine dihydrochloride is the more stable salt form of methanediamine.[1] The

dihydrochloride salt is a white, crystalline, or granular solid and is water-soluble.[1][2][3] It is

used in chemical synthesis, for example, as a reactant in the creation of primary amides from

amino acids.[1][4]

2. What are the primary hazards associated with Methanediamine Dihydrochloride?

Methanediamine dihydrochloride is classified as a hazardous substance. The primary

hazards include:

Skin irritation[2][5]

Serious eye irritation[2][5]
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Respiratory tract irritation[2][5]

It is probably combustible, though flash point data are not available.[2][3]

3. What are the recommended storage conditions for Methanediamine Dihydrochloride?

Proper storage is crucial to maintain the integrity and stability of methanediamine
dihydrochloride. Key recommendations include:

Store in a cool, dry, and well-ventilated area.[5][6]

Keep the container tightly closed.[5]

A specific storage temperature range of 2-8°C is often recommended.[3][4][7]

The substance is hygroscopic, meaning it can absorb moisture from the air, so protection

from moisture is important.[6]

4. What personal protective equipment (PPE) should be worn when handling this compound?

To ensure personal safety, the following PPE is recommended:

Eye Protection: Goggles or safety glasses with side-shields.[5][8]

Hand Protection: Protective gloves.[5][6]

Skin and Body Protection: Long-sleeved clothing or a lab coat.[5] For more extensive

handling, Tyvek-type disposable protective clothing may be appropriate.[2]

Respiratory Protection: Not typically required under normal use with adequate ventilation.[5]

For large-scale use or in emergencies, a NIOSH/MSHA or European Standard EN 136

approved respirator should be used.[5]

5. How should I handle a spill of Methanediamine Dihydrochloride?

In the event of a spill, follow these steps:

Avoid dust formation.[6][9]
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Dampen the solid spill material with water.[2]

Transfer the dampened material to a suitable, closed container for disposal.[2][5]

Use absorbent paper dampened with water to clean up any remaining residue.[2]

Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for later

disposal.[2]

Wash all contaminated surfaces with a soap and water solution.[2]
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Issue Possible Cause Troubleshooting Steps

Compound has discolored or

changed appearance

Improper storage (exposure to

moisture or high

temperatures).

Verify storage conditions. The

compound should be a white

granular solid.[2]

Decomposition can begin at

approximately 275°F (135°C),

where it changes to a white,

puffy solid before darkening.[2]

[3]

Poor solubility in experiments
Incorrect solvent or low-quality

reagent.

Methanediamine

dihydrochloride is soluble in

water (≥ 100 mg/mL at 70.7°F).

[2] It has slight solubility in

methanol.[3] Ensure the

correct solvent is being used

and that the compound has not

degraded.

Inconsistent reaction yields

Degradation of the reagent

due to improper handling or

storage. Incompatible

reagents.

Always use the compound

from a tightly sealed container

stored under recommended

conditions. In aqueous

solutions, it behaves as an

acid and will react with bases.

[2][3] This neutralization

reaction generates heat.[3]

Material appears clumpy or

wet

Absorption of moisture from

the air (hygroscopic nature).

Store in a desiccator or a

controlled low-humidity

environment. Ensure the

container is always tightly

sealed after use.

Quantitative Data Summary
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Property Value Source

Molecular Weight 118.99 g/mol [2]

Appearance White granular solid [2][3]

Melting Point
Decomposes starting at

~275°F (~135°C)
[2][3]

Solubility in Water
≥ 100 mg/mL at 70.7°F

(21.5°C)
[2]

Storage Temperature 2-8°C [3][4][7]

Experimental Protocols
First Aid Procedures

Eye Contact: Immediately flush eyes with plenty of water or normal saline for 20-30 minutes,

removing contact lenses if present.[2][5] Seek immediate medical attention, even if no

symptoms are apparent.[2]

Skin Contact: Immediately flood the affected skin with water while removing contaminated

clothing.[2] Wash the affected area thoroughly with soap and water.[2] Seek medical

attention if irritation persists.[5]

Inhalation: Move the individual to fresh air immediately.[5][9] If breathing is difficult, provide

artificial respiration.[5] Seek medical attention if symptoms occur.[5]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[5] Do not induce

vomiting. Seek medical attention if symptoms occur.[5]

Diagrams
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Troubleshooting Workflow for Methanediamine Dihydrochloride Issues

Experiment Issue Identified

Check Compound Appearance:
Is it a white solid?

Issue: Discoloration/
Degradation

[No]

Check Solubility:
Does it dissolve as expected?

[Appearance OK]

Action: Verify storage
(cool, dry, 2-8°C, sealed). 
Discard if compromised.

Resolution/Further Investigation

Issue: Poor Solubility

[No]

Check Reaction:
Are yields inconsistent?

[Solubility OK]

Action: Confirm solvent
(Water is optimal).

Check for contamination.

Issue: Inconsistent Yields

[No]

[Yields OK]

Action: Review protocol for
incompatibilities (e.g., bases).

Use fresh reagent.

Click to download full resolution via product page

Caption: Troubleshooting workflow for common experimental issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Methanediamine | 2372-88-5 [smolecule.com]

2. Methanediamine dihydrochloride | CH6N2.2ClH | CID 171572 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. METHYLENEDIAMINE DIHYDROCHLORIDE | 57166-92-4 [chemicalbook.com]

4. Methylenediamine = 98.0 AT 57166-92-4 [sigmaaldrich.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. chemicalbook.com [chemicalbook.com]

7. pharmaffiliates.com [pharmaffiliates.com]

8. carlroth.com:443 [carlroth.com:443]

9. METHYLENEDIAMINE DIHYDROCHLORIDE - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [handling and storage best practices for
methanediamine dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147182#handling-and-storage-best-practices-for-
methanediamine-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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